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Compound of Interest

Compound Name: Hdac6-IN-19

Cat. No.: B12395891 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Hdac6-IN-19 necessitates a cautious

approach to its handling, storage, and disposal. This guide provides essential safety and

logistical information based on the known hazards of the broader class of Histone Deacetylase

(HDAC) inhibitors and data from structurally related compounds. Researchers, scientists, and

drug development professionals should treat Hdac6-IN-19 as a potent, hazardous compound

and adhere to these guidelines to minimize exposure and ensure a safe laboratory

environment.

Immediate Safety and Hazard Information
HDAC inhibitors as a class are known to have biological activity that can present health risks.

General safety concerns for this class of compounds include potential for myelosuppression,

gastrointestinal issues, and in some cases, cardiac effects.[1][2] Therefore, it is crucial to

handle Hdac6-IN-19 with appropriate personal protective equipment and engineering controls

at all times.

The following table summarizes key data points for a related compound, providing a

conservative basis for handling Hdac6-IN-19.
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Data Point Information Source

Hazard Classification

Acute Toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

Based on HDAC6-IN-3[3]

Signal Word Warning Based on HDAC6-IN-3[3]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

Based on HDAC6-IN-3[3]

Storage Temperature
Store at -20°C as a powder or

-80°C in solvent.
Based on HDAC6-IN-3[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the potentially hazardous compound.

PPE Category Specific Requirements

Hand Protection

Wear two pairs of chemotherapy-grade nitrile

gloves. Change gloves immediately if

contaminated.

Eye/Face Protection
Use chemical safety goggles and a face shield

to protect against splashes.

Skin and Body Protection

Wear a disposable, fluid-resistant laboratory

coat or gown. Ensure cuffs are tucked into the

inner pair of gloves.

Respiratory Protection

A NIOSH-approved respirator (e.g., N95 or

higher) should be used when handling the

powder outside of a certified chemical fume

hood or biological safety cabinet to prevent

inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC48768.html
https://dcchemicals.com/msds/MSDS_DC48768.html
https://dcchemicals.com/msds/MSDS_DC48768.html
https://dcchemicals.com/msds/MSDS_DC48768.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan for Safe Handling
A step-by-step approach to handling Hdac6-IN-19 will minimize the risk of exposure.

Preparation and Engineering Controls:

All handling of powdered Hdac6-IN-19 and preparation of stock solutions must be

conducted in a certified chemical fume hood or a Class II Biological Safety Cabinet.

Ensure a safety shower and eyewash station are readily accessible.[3]

Prepare all necessary materials and reagents before introducing the compound into the

work area.

Weighing and Reconstitution:

When weighing the powdered compound, use a dedicated, clean spatula and weighing

vessel.

To reconstitute, add the solvent to the vial containing the powder slowly to avoid

aerosolization.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Use in Experiments:

When diluting stock solutions or adding the compound to experimental setups, work over a

disposable absorbent bench protector.

Use positive displacement pipettes or dedicated pipette tips for handling solutions of

Hdac6-IN-19.

Post-Handling:

After handling, wipe down the work area in the fume hood with an appropriate deactivating

agent or a soap and water solution.
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Carefully remove PPE, starting with the outer gloves, followed by the gown, face shield,

and inner gloves.

Wash hands thoroughly with soap and water after removing all PPE.[3]

Disposal Plan
Proper disposal of Hdac6-IN-19 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Solid Waste:

All disposable materials that have come into contact with Hdac6-IN-19, including pipette

tips, tubes, gloves, and gowns, must be collected in a dedicated, labeled hazardous waste

container.

This container should be clearly marked as "Hazardous Chemical Waste" and should

specify the contents.

Liquid Waste:

Aqueous solutions containing Hdac6-IN-19 should be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Do not dispose of solutions containing Hdac6-IN-19 down the drain.[3]

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office. Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste.[3]

Experimental Workflow for Safe Handling
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Safe Handling and Disposal Workflow for Hdac6-IN-19
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Caption: Workflow for the safe handling and disposal of Hdac6-IN-19.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12395891?utm_src=pdf-body-img
https://www.benchchem.com/product/b12395891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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